Cas no 1806389-22-9 (Methyl 4,6-difluoronicotinate)

• Product Name: Methyl 4,6-difluoronicotinate
• CAS No: 1806389-22-9
• MF: C₇H₅F₂NO₂
• MW: 173.116908788681
• CID: 4727778
• Update Time: 2025-11-01

Methyl 4,6-difluoronicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,6-difluoronicotinate
• FCH2496389
• AX8260316

• Inchi： 1S/C7H5F2NO2/c1-12-7(11)4-3-10-6(9)2-5(4)8/h2-3H,1H3
• InChI Key： XSGYYUMTWCUPQN-UHFFFAOYSA-N
• SMILES： FC1C=C(N=CC=1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 4,6-difluoronicotinate

Methyl 4,6-difluoronicotinate (CAS No. 1806389-22-9): A Comprehensive Overview

Methyl 4,6-difluoronicotinate, identified by its CAS number 1806389-22-9, is a fluorinated derivative of nicotinic acid. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. The introduction of fluorine atoms at the 4 and 6 positions of the nicotinic acid core enhances its metabolic stability and binding affinity, making it a valuable intermediate in the synthesis of novel bioactive molecules.

The chemical structure of Methyl 4,6-difluoronicotinate consists of a pyridine ring substituted with two fluorine atoms and an ester group at the 3-position. This configuration imparts distinct electronic and steric properties that influence its reactivity and interactions with biological targets. The presence of fluorine atoms is particularly noteworthy, as they are frequently employed in medicinal chemistry to modulate pharmacokinetic profiles and improve drug efficacy.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their promising applications in drug development. Studies have demonstrated that the introduction of fluorine atoms can enhance the lipophilicity, reduce metabolic degradation, and increase binding affinity to enzymes and receptors. Methyl 4,6-difluoronicotinate exemplifies this trend, as it serves as a versatile building block for the synthesis of fluorinated nicotinamide derivatives with potential therapeutic benefits.

One of the most compelling aspects of Methyl 4,6-difluoronicotinate is its role in the development of next-generation agrochemicals. Fluorinated compounds are known to exhibit improved resistance to environmental degradation, making them ideal for use in pesticides and herbicides. Research has shown that derivatives of this compound can inhibit key enzymes involved in plant growth regulation, offering a new approach to sustainable agriculture. The structural modifications introduced by fluorine atoms enhance the compound's stability under various environmental conditions, ensuring prolonged efficacy.

The pharmaceutical industry has also explored the potential of Methyl 4,6-difluoronicotinate as a precursor for novel therapeutic agents. Fluorinated nicotinamides have been investigated for their anti-inflammatory, antiviral, and anticancer properties. For instance, recent studies have highlighted the compound's ability to modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX-5. These findings suggest that derivatives of this compound may offer new treatment strategies for chronic inflammatory diseases.

The synthesis of Methyl 4,6-difluoronicotinate involves a multi-step process that requires careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions followed by fluorination and esterification steps. Advanced techniques such as catalytic hydrogenation and flow chemistry have been employed to improve reaction efficiency and scalability. The use of high-performance analytical methods like HPLC and NMR spectroscopy is essential for characterizing the product and ensuring its compliance with regulatory standards.

The biological activity of Methyl 4,6-difluoronicotinate has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its potential as an antiviral agent by inhibiting viral replication through interactions with host cell enzymes. Additionally, animal models have shown promising results in terms of reducing inflammation and pain without significant side effects. These findings underscore the compound's therapeutic potential and justify further investigation into its clinical applications.

The environmental impact of using fluorinated compounds like Methyl 4,6-difluoronicotinate is another critical consideration. While these compounds offer numerous advantages in terms of stability and efficacy, their persistence in the environment raises concerns about long-term ecological effects. Researchers are actively exploring strategies to minimize environmental exposure through green chemistry principles, such as designing biodegradable derivatives and optimizing synthetic pathways to reduce waste generation.

In conclusion, Methyl 4,6-difluoronicotinate (CAS No. 1806389-22-9) represents a significant advancement in fluorinated heterocyclic chemistry with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enhance metabolic stability and binding affinity, making it a valuable intermediate for drug development. Ongoing research continues to uncover new therapeutic possibilities for this compound, while also addressing environmental concerns through sustainable practices. As our understanding of fluorinated compounds grows, so too does their potential to revolutionize modern medicine and agriculture.